Cas no 1206800-27-2 (6-bromo-2-(oxan-2-yl)-2H-indazol-5-ol)

• Product Name: 6-bromo-2-(oxan-2-yl)-2H-indazol-5-ol
• CAS No: 1206800-27-2
• MF: C₁₂H₁₃BrN₂O₂
• MW: 297.147822141647
• CID: 4562919
• Update Time: 2025-07-22

6-bromo-2-(oxan-2-yl)-2H-indazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-(tetrahydro-2H-pyran-2-yl)-2H-indazol-5-ol
• 6-bromo-2-(oxan-2-yl)-2H-indazol-5-ol

• Inchi： 1S/C12H13BrN2O2/c13-9-6-10-8(5-11(9)16)7-15(14-10)12-3-1-2-4-17-12/h5-7,12,16H,1-4H2
• InChI Key： NQZSGBCLGLWIDU-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(O)C(Br)=C2)=CN1C1OCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-bromo-2-(oxan-2-yl)-2H-indazol-5-ol

Introduction to 6-bromo-2-(oxan-2-yl)-2H-indazol-5-ol (CAS No: 1206800-27-2)

6-bromo-2-(oxan-2-yl)-2H-indazol-5-ol, identified by its CAS number 1206800-27-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a brominated indazole core linked to a tetrahydropyran moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both bromine and oxygen-containing functional groups makes it a versatile scaffold for further chemical modifications, enabling the development of novel therapeutic agents.

The indazole ring system is a prominent motif in medicinal chemistry, known for its role in various bioactive molecules. Its aromaticity and ability to engage in hydrogen bonding make it a valuable component in drug design. In particular, the bromine substituent at the 6-position of the indazole ring enhances its reactivity, allowing for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which can be further functionalized to achieve desired pharmacological properties.

The tetrahydropyran (oxan) group attached to the 2-position of the indazole ring introduces additional conformational flexibility to the molecule. This feature can influence both the solubility and metabolic stability of derivatives, making it an attractive moiety for optimizing drug-like characteristics. The oxygen atom in the oxan ring can also serve as a hydrogen bond acceptor, potentially enhancing binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of such compounds. The interaction between 6-bromo-2-(oxan-2-yl)-2H-indazol-5-ol and biological targets can be better predicted using these tools, aiding in the rational design of next-generation drugs. For instance, virtual screening techniques have been employed to identify potential binding pockets in proteins relevant to diseases such as cancer and inflammation.

In the context of oncology research, indazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in tumor growth. The bromine atom in 6-bromo-2-(oxan-2-yl)-2H-indazol-5-ol facilitates its incorporation into kinase inhibitors by serving as a handle for further derivatization. Several studies have demonstrated that indazole-based compounds can disrupt signaling pathways critical for cancer cell proliferation, making them attractive candidates for clinical development.

The tetrahydropyran group also contributes to the pharmacokinetic profile of 6-bromo-2-(oxan-2-yl)-2H-indazol-5-ol derivatives. By modulating lipophilicity and metabolic clearance, this moiety can enhance oral bioavailability—a crucial factor for therapeutic efficacy. Additionally, the presence of polar functional groups increases water solubility, which is beneficial for formulation purposes.

One notable application of this compound is in the synthesis of fluorescent probes for cellular imaging. The indazole core can be functionalized to emit light at specific wavelengths when excited by UV or visible light. Such probes are invaluable tools for studying biological processes at the molecular level, providing insights into disease mechanisms and drug interactions.

Another emerging field where 6-bromo-2-(oxan-2-yl)-2H-indazol-5-ol finds utility is in materials science. Its ability to form stable complexes with metal ions makes it a candidate for developing luminescent materials or catalysts. These applications leverage the compound's unique electronic properties, which arise from its conjugated system and heterocyclic structure.

The synthesis of 6-bromo-2-(oxan-2-yl)-2H-indazol-5-ol involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include bromination of an indazole precursor followed by nucleophilic substitution with tetrahydropyran oxide. Catalytic hydrogenation may also be employed to ensure regioselectivity and high yields. Advances in green chemistry have led to innovations in solvent systems and catalysts, reducing environmental impact while maintaining high reaction efficiencies.

In conclusion, 6-bromo-2-(oxan-2-ylyl)-2H-indazol- 5- ol (CAS No: 1206800- 27- 2) is a multifaceted compound with broad applications in pharmaceuticals, biotechnology, and materials science. Its structural features, including a brominated indazole core and a tetrahydropyran group, make it a valuable scaffold for designing novel bioactive molecules. Ongoing research continues to uncover new possibilities for this compound, reinforcing its significance in modern chemical biology.